![molecular formula C17H15N3O3 B5913745 1-ethyl-4-hydroxy-2-oxo-N-2-pyridinyl-1,2-dihydro-3-quinolinecarboxamide](/img/structure/B5913745.png)
1-ethyl-4-hydroxy-2-oxo-N-2-pyridinyl-1,2-dihydro-3-quinolinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Ethyl-4-hydroxy-2-oxo-N-2-pyridinyl-1,2-dihydro-3-quinolinecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-ethyl-4-hydroxy-2-oxo-N-2-pyridinyl-1,2-dihydro-3-quinolinecarboxamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. It has also been shown to disrupt the bacterial cell membrane, leading to cell death.
Biochemical and Physiological Effects:
1-Ethyl-4-hydroxy-2-oxo-N-2-pyridinyl-1,2-dihydro-3-quinolinecarboxamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and disrupt bacterial cell membranes. Furthermore, it has been found to have low toxicity in normal cells, making it a potential candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-ethyl-4-hydroxy-2-oxo-N-2-pyridinyl-1,2-dihydro-3-quinolinecarboxamide in lab experiments is its potential as a therapeutic agent for various diseases. Furthermore, it has been found to have low toxicity in normal cells, making it a safer alternative to other compounds. One of the limitations of using this compound is its complex synthesis method, which may limit its availability for research purposes.
Future Directions
There are several future directions for the research of 1-ethyl-4-hydroxy-2-oxo-N-2-pyridinyl-1,2-dihydro-3-quinolinecarboxamide. One direction could be to further investigate its anti-cancer properties and its potential as a therapeutic agent for various types of cancer. Another direction could be to explore its anti-inflammatory and anti-microbial properties for the development of new drugs. Additionally, the synthesis method of this compound could be optimized to make it more accessible for research purposes.
Synthesis Methods
The synthesis of 1-ethyl-4-hydroxy-2-oxo-N-2-pyridinyl-1,2-dihydro-3-quinolinecarboxamide involves the reaction of 2-pyridinecarboxylic acid with ethyl acetoacetate in the presence of a base, followed by the addition of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide and 2-bromoacetophenone. The resulting product is then subjected to a series of reactions to obtain the final compound.
Scientific Research Applications
1-Ethyl-4-hydroxy-2-oxo-N-2-pyridinyl-1,2-dihydro-3-quinolinecarboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties. This compound has been tested against various cancer cell lines and has shown promising results in inhibiting their growth. It has also been found to have anti-inflammatory activity by suppressing the production of inflammatory cytokines. Furthermore, it has been shown to have anti-microbial activity against various bacterial strains.
properties
IUPAC Name |
1-ethyl-4-hydroxy-2-oxo-N-pyridin-2-ylquinoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3/c1-2-20-12-8-4-3-7-11(12)15(21)14(17(20)23)16(22)19-13-9-5-6-10-18-13/h3-10,21H,2H2,1H3,(H,18,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBWNZUMLEVBNBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NC3=CC=CC=N3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-4-hydroxy-2-oxo-N-(pyridin-2-yl)-1,2-dihydroquinoline-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.